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Compound of Interest

Compound Name: Disiloxane

Cat. No.: B077578 Get Quote

Disiloxane (Si₂H₆O) is the simplest member of the siloxane family, characterized by a central

Si-O-Si linkage with hydrogen atoms bonded to the silicon atoms.[1] This foundational

compound and its derivatives are of significant interest to researchers and professionals in

materials science, chemistry, and drug development due to their unique chemical properties

and versatile applications.[2] This guide provides a comprehensive overview of disiloxane, its

identifiers, physicochemical properties, synthesis methodologies, and its emerging role in

pharmaceutical and biomedical fields.

Core Identifiers and Nomenclature
Accurate identification is critical in scientific research and development. Disiloxane is

cataloged under several names and reference numbers across various chemical databases.
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Identifier Type Value Reference

CAS Number 13597-73-4 [2][3][4]

IUPAC Name silyloxysilane [5]

Synonyms
Disilyl ether, Disilyl oxide,

Silicyl oxide, Silane, oxybis-
[1][3][6]

Molecular Formula H₆OSi₂ [3][5][6]

InChI
InChI=1S/H6OSi2/c2-1-3/h2-

3H3
[3][5]

InChIKey
KPUWHANPEXNPJT-

UHFFFAOYSA-N
[3][5]

Canonical SMILES O([SiH3])[SiH3] [3][5]

PubChem CID 123318 [1][5]

EPA DSSTox ID DTXSID70929193 [1][5]

Physicochemical and Structural Properties
Disiloxane is a colorless, pungent gas under standard conditions.[1] Its molecular structure is

notable for its wide Si-O-Si bond angle, which influences its chemical stability and reactivity.[1]

[2] This unusual angle is attributed to negative hyperconjugation between the oxygen p orbitals

and the silicon σ* antibonding orbitals.[1]
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Property Value Notes

Molecular Weight 78.22 g/mol [2][3][6]

Appearance Colorless gas [1][2]

Melting Point -144 °C [3][6]

Boiling Point -15.2 °C [1][3][6]

Density 0.881 g/cm³ At -80 °C[3]

Vapor Pressure 3010 mmHg At 25 °C[6]

Si-O-Si Bond Angle ~142° In the solid state at 108 K[1]

Dipole Moment 0.24 D [1]

Synthesis and Experimental Protocols
The synthesis of disiloxanes can be achieved through various methods, including the

dehydrogenative coupling of silanes and silanols or the hydrosilylation of alkenes and alkynes

for more complex derivatives.[7][8] Below is a representative experimental protocol for the

cobalt-catalyzed synthesis of symmetrical siloxanes from silanes and water, which illustrates a

modern approach to forming the disiloxane bond.

Experimental Protocol: Cobalt-Catalyzed Synthesis of Symmetrical Siloxanes[8]

This protocol describes the synthesis of symmetrical siloxanes via the dehydrocoupling of

silanes with water, catalyzed by a NNNHtBu cobalt(II) pincer complex. The reaction proceeds

under mild conditions and produces molecular hydrogen as the only byproduct.[8]

Materials and Setup:

Reactants: Primary or secondary silane (e.g., phenylsilane), deionized water.

Catalyst: NNNHtBu cobalt(II) pincer complex.

Solvent: Anhydrous solvent (e.g., THF), if required.
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Apparatus: A Schlenk flask or a similar reaction vessel equipped with a magnetic stirrer,

under an inert nitrogen atmosphere. All reactions should be performed in a well-ventilated

fume hood.[8]

Procedure:

Under a nitrogen atmosphere, the silane is added to the reaction vessel.

The cobalt(II) catalyst is introduced into the reaction vessel. The catalyst loading is

typically low (e.g., 1-5 mol%).

Deionized water (as a reactant) is added stoichiometrically to the mixture.

The reaction mixture is stirred at room temperature or slightly elevated temperatures, as

specified for the particular silane.

The reaction progress is monitored by techniques such as NMR spectroscopy (¹H, ²⁹Si) or

GC-MS to observe the consumption of the silane and the formation of the disiloxane
product.

Upon completion, the product can be isolated by removing the solvent under vacuum.

Further purification, if necessary, can be performed using standard techniques like

distillation or chromatography.

Mechanism: The reaction is understood to proceed via a homogeneous pathway involving

the catalytic oxidation of the silane to a silanol, followed by a dehydrocoupling process to

form the Si-O-Si bond of the disiloxane.[8]
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Reaction Setup
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Workflow for Cobalt-Catalyzed Disiloxane Synthesis.

Applications in Research and Drug Development
While the parent disiloxane is a foundational chemical, its derivatives have widespread

applications, from consumer products to advanced biomedical technologies.[1][2]

Cosmetics and Personal Care: Volatile, low-molecular-weight siloxanes like

hexamethyldisiloxane are used extensively in cosmetics to provide a smooth, non-greasy

feel and to act as a fast-drying solvent in products like sunscreens, hair sprays, and

moisturizers.[1]

Industrial Uses: Disiloxanes serve as precursors for silicone polymers, high-performance

lubricants, and sealants due to their thermal stability.[2][6]

Drug Delivery and Biomedical Applications:

Topical Formulations: Low-molecular-weight volatile silicones are used in topical spray

formulations to deliver drugs, offering benefits like non-irritation and effective solubilization

of the active pharmaceutical ingredient (API).[9]
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Prodrug Strategies: The reactivity of silyl ethers, which contain the Si-O-C linkage

analogous to the Si-O-Si bond in disiloxanes, can be controlled. This allows for their use

in acid-sensitive prodrugs designed to release the active drug under specific physiological

conditions, such as the acidic environment of the stomach.[10]

Biocompatible Materials: The biocompatibility of certain siloxane derivatives makes them

suitable for use in medical devices and drug delivery systems.[11] For instance,

divinyltetramethyldisiloxane (DVTMS) is being explored for these applications due to its

non-toxic nature.[11]

Protecting Groups in Synthesis: In complex organic synthesis, particularly in drug

discovery, disiloxane-based protecting groups like tetraisopropyldisiloxane (TIPDS) are

used to protect diols, allowing for selective reactions at other parts of a molecule.[12]

Linear Siloxanes Cyclic Siloxanes

Siloxanes
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Disiloxane (n=0)
(Simplest Linear) Octamethylcyclotetrasiloxane (D4)
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Classification of Siloxanes.

Safety and Handling
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Disiloxane itself is a gas and should be handled with appropriate precautions in a well-

ventilated area.[6] For its common liquid derivatives like hexamethyldisiloxane, standard

laboratory safety protocols are required. This includes using personal protective equipment

such as safety glasses, gloves, and handling the substance in a fume hood.[13] Many short-

chain siloxanes are considered to have low toxicity and are generally regarded as safe for use

in consumer products.[14][15] However, as with any chemical, a thorough review of the specific

Safety Data Sheet (SDS) is essential before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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